Cas no 870760-33-1 (2-(3-benzyl-2,4,5-trioxoimidazolidin-1-yl)-N-(1-cyano-1-cyclopropylethyl)acetamide)

• Product Name: 2-(3-benzyl-2,4,5-trioxoimidazolidin-1-yl)-N-(1-cyano-1-cyclopropylethyl)acetamide
• CAS No: 870760-33-1
• MF: C₁₈H₁₈N₄O₄
• MW: 354.359923839569
• CID: 6393019
• PubChem ID: 16232012
• Update Time: 2025-07-29

2-(3-benzyl-2,4,5-trioxoimidazolidin-1-yl)-N-(1-cyano-1-cyclopropylethyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(3-benzyl-2,4,5-trioxoimidazolidin-1-yl)-N-(1-cyano-1-cyclopropylethyl)acetamide
• AKOS033721812
• EN300-26686595
• Z19958312
• 870760-33-1

• Inchi： 1S/C18H18N4O4/c1-18(11-19,13-7-8-13)20-14(23)10-22-16(25)15(24)21(17(22)26)9-12-5-3-2-4-6-12/h2-6,13H,7-10H2,1H3,(H,20,23)
• InChI Key： MZMQPGWEGIXEDF-UHFFFAOYSA-N
• SMILES： O=C(CN1C(C(N(CC2C=CC=CC=2)C1=O)=O)=O)NC(C#N)(C)C1CC1

Computed Properties

• Exact Mass: 354.13280507g/mol
• Monoisotopic Mass: 354.13280507g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 687
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 111Ų

Additional information on 2-(3-benzyl-2,4,5-trioxoimidazolidin-1-yl)-N-(1-cyano-1-cyclopropylethyl)acetamide

Professional Introduction to Compound with CAS No. 870760-33-1 and Product Name: 2-(3-benzyl-2,4,5-trioxoimidazolidin-1-yl)-N-(1-cyano-1-cyclopropylethyl)acetamide

Compound with the CAS number 870760-33-1 and the product name 2-(3-benzyl-2,4,5-trioxoimidazolidin-1-yl)-N-(1-cyano-1-cyclopropylethyl)acetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential therapeutic applications. The molecular framework of this compound incorporates several key functional groups that contribute to its distinctive chemical properties and biological activities. Specifically, the presence of a trioxoimidazolidin-1-yl moiety and a cyano-substituted cyclopropylethyl group plays a crucial role in determining its reactivity and interaction with biological targets.

The trioxoimidazolidin-1-yl moiety is a heterocyclic structure that has been extensively studied for its potential in drug discovery. This moiety is characterized by its three oxygen atoms, which can participate in hydrogen bonding and other forms of non-covalent interactions with biological molecules. Such interactions are often essential for the binding affinity and specificity of drug candidates. In the context of this compound, the trioxoimidazolidin-1-yl group is linked to a benzyl substituent, which can further modulate the electronic properties and solubility of the molecule. The benzyl group is known to enhance the bioavailability of many pharmacological agents by improving their solubility in water.

Concurrently, the cyano-substituted cyclopropylethyl group introduces another layer of complexity to the compound's chemical behavior. The cyano group (-CN) is a well-known pharmacophore that can participate in various chemical reactions, including nucleophilic addition and metal coordination. This functionality can be particularly useful in designing molecules that interact with metalloenzymes or require specific redox environments for activity. The cyclopropylethyl moiety, on the other hand, adds rigidity to the molecular structure, which can influence both the conformational dynamics and binding affinity of the compound. The combination of these two groups creates a versatile scaffold that can be further modified to achieve desired pharmacological effects.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds like this one with greater accuracy. Molecular docking studies have been particularly valuable in understanding how this compound interacts with potential target proteins. For instance, simulations have suggested that the trioxoimidazolidin-1-yl group may bind to specific pockets on enzymes or receptors, while the cyano-substituted cyclopropylethyl moiety could engage in secondary interactions that enhance binding stability. These insights have guided medicinal chemists in optimizing the compound's structure for improved efficacy and selectivity.

The synthesis of this compound presents an intriguing challenge due to its complex architecture. Traditional synthetic routes involve multi-step processes that require careful control over reaction conditions to ensure high yield and purity. Recent methodologies have focused on leveraging transition metal catalysis to streamline these processes. For example, palladium-catalyzed cross-coupling reactions have been employed to construct the core heterocyclic ring system efficiently. Additionally, cyanation reactions have been optimized using copper or nickel catalysts to introduce the cyano group at desired positions without unwanted side products.

In terms of biological activity, preliminary studies have shown that this compound exhibits promising properties in vitro. It has demonstrated inhibitory effects on certain enzymes implicated in inflammatory pathways, suggesting potential applications in treating conditions such as arthritis or autoimmune disorders. Furthermore, its interaction with mitochondrial DNA has been explored, revealing mechanisms that could be relevant in developing therapies for neurodegenerative diseases. These findings underscore the importance of continued research into this compound's pharmacological profile.

The development of novel drug candidates often involves evaluating their metabolic stability and potential for drug-drug interactions. In vitro assays have been conducted to assess how this compound behaves under various metabolic conditions, providing insights into its potential degradation pathways and active metabolites. These data are crucial for predicting its clinical efficacy and safety profile before moving into preclinical or clinical trials. Additionally, studies on its distribution within different tissues have begun to elucidate how it might accumulate or be rapidly cleared from the body.

The regulatory landscape for new pharmaceutical entities requires thorough documentation of their chemical properties, synthesis methods, and toxicological profiles. Regulatory agencies such as the FDA and EMA mandate rigorous testing to ensure that compounds like this one are safe for human use before they can be approved for therapeutic purposes. Researchers are collaborating closely with regulatory experts to navigate these requirements efficiently while maintaining high standards of scientific integrity.

The future direction of research on this compound will likely involve expanding its chemical space through structural analogs designed using computational predictions as a guide. By systematically modifying key functional groups while retaining core structural elements, scientists aim to identify derivatives with enhanced potency or reduced toxicity compared to the parent molecule. This iterative process relies heavily on interdisciplinary collaboration between chemists who design molecules and biologists who evaluate their biological effects.

As our understanding of disease mechanisms continues to evolve at a rapid pace due to technological advancements like next-generation sequencing technologies or single-cell analysis platforms—new opportunities emerge for applying compounds like this one therapeutically. Personalized medicine approaches may eventually allow clinicians not only but also tailor treatments based on individual patient profiles—further highlighting why compounds like these remain critical areas of investigation within pharmaceutical science today.